2-Hydroxy-2-methylpropanethioamide

• CAS No.: 1051463-20-7
• Molecular Formula: C4H9NOS
• Molecular Weight: 119.182
• IUPAC Name: 2-hydroxy-2-methylpropanethioamide
• InChI: InChI=1S/C4H9NOS/c1-4(2,6)3(5)7/h6H,1-2H3,(H2,5,7)
• InChI Key: UEALJPXRGOJHRH-UHFFFAOYSA-N
• SMILES: CC(C)(C(=S)N)O

Description

2-Hydroxy-2-methylpropanethioamide (CAS: 13515-65-6; C₆H₁₃NS) is a thioamide derivative characterized by a hydroxy (-OH) and methyl (-CH₃) group attached to the second carbon of a propanethioamide backbone. Thioamides, featuring a thiocarbonyl (C=S) group instead of the carbonyl (C=O) in amides, exhibit distinct physicochemical properties, including enhanced stability against hydrolysis and unique hydrogen-bonding capabilities due to sulfur’s polarizability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Methyl-2-propanethiol (CAS: 75-66-1; C₆H₁₃S)

• Functional Group : Thiol (-SH).
• Applications : Used in Raloxifene hydrochloride, a selective estrogen receptor modulator .
• Reactivity : Thiols are highly nucleophilic and prone to oxidation, forming disulfide bonds. This contrasts with thioamides, which are less acidic and more stable under physiological conditions.
• Biological Activity : The thiol group in Raloxifene aids in receptor binding, while thioamides (e.g., in Ritonavir) inhibit proteases via thiocarbonyl-metal coordination .

2-Methylpropanoic Acid Anhydride (CAS: 97-72-3; C₆H₁₄O₃)

• Functional Group : Acid anhydride.
• Applications : Key intermediate in lbudilast synthesis, a phosphodiesterase inhibitor .
• Reactivity : Reacts readily with nucleophiles (e.g., water, amines) to form esters or amides. Thioamides lack this reactivity, making them more suitable for sustained drug action.

N-(2-Hydroxyethyl)-2,2-dimethylpropanamide (CAS: 36556-72-6; C₇H₁₅NO₂)

• Functional Group : Amide (-CONH-) and hydroxyethyl (-CH₂CH₂OH).
• Applications : Hydrophilic amide used in polymer or prodrug formulations .
• Comparison : Unlike thioamides, this compound’s amide group participates in stronger hydrogen bonding but lacks the thiocarbonyl’s metal-binding capacity, limiting its enzyme inhibition utility.

Comparative Data Table

Compound Name	Molecular Formula	CAS Number	Functional Groups	Key Applications	Reference
2-Hydroxy-2-methylpropanethioamide	C₆H₁₃NS	13515-65-6	Thioamide, -OH, -CH₃	Protease inhibitors (e.g., Ritonavir)
2-Methyl-2-propanethiol	C₆H₁₃S	75-66-1	Thiol (-SH)	Raloxifene hydrochloride
2-Methylpropanoic Acid Anhydride	C₆H₁₄O₃	97-72-3	Acid anhydride	lbudilast synthesis
N-(2-Hydroxyethyl)-2,2-dimethylpropanamide	C₇H₁₅NO₂	36556-72-6	Amide, hydroxyethyl	Polymer/prodrug systems

Research Findings and Functional Group Impact

• Thioamide Stability : The thiocarbonyl group in 2-hydroxy-2-methylpropanethioamide resists enzymatic degradation better than amides or esters, enhancing drug half-life .
• Hydrogen Bonding : The hydroxy group increases solubility in polar solvents, while the methyl group enhances lipophilicity, balancing bioavailability .
• Toxicological Data: Limited studies exist on this compound, but related thioamides (e.g., in Ritonavir) show low acute toxicity, with risks primarily from chronic exposure .